Cas no 1198319-47-9 (5-Bromo-6-(2-methoxyethoxy)pyridin-3-amine)
5-Bromo-6-(2-methoxyethoxy)pyridin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-6-(2-methoxyethoxy)pyridin-3-amine
- LCSCVOZYNAKWJK-UHFFFAOYSA-N
- 5-Bromo-6-(2-methoxy-ethoxy)-pyridin-3-ylamine
- 5-Bromo-6-(2-methoxyethoxy)pyridin-3-amine
-
- Inchi: 1S/C8H11BrN2O2/c1-12-2-3-13-8-7(9)4-6(10)5-11-8/h4-5H,2-3,10H2,1H3
- InChI Key: LCSCVOZYNAKWJK-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CN=C1OCCOC)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 148
- Topological Polar Surface Area: 57.4
5-Bromo-6-(2-methoxyethoxy)pyridin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1295709-0.05g |
5-bromo-6-(2-methoxyethoxy)pyridin-3-amine |
1198319-47-9 | 0.05g |
$624.0 | 2023-06-06 | ||
| Enamine | EN300-1295709-0.1g |
5-bromo-6-(2-methoxyethoxy)pyridin-3-amine |
1198319-47-9 | 0.1g |
$653.0 | 2023-06-06 | ||
| Enamine | EN300-1295709-0.25g |
5-bromo-6-(2-methoxyethoxy)pyridin-3-amine |
1198319-47-9 | 0.25g |
$683.0 | 2023-06-06 | ||
| Enamine | EN300-1295709-0.5g |
5-bromo-6-(2-methoxyethoxy)pyridin-3-amine |
1198319-47-9 | 0.5g |
$713.0 | 2023-06-06 | ||
| Enamine | EN300-1295709-1.0g |
5-bromo-6-(2-methoxyethoxy)pyridin-3-amine |
1198319-47-9 | 1g |
$743.0 | 2023-06-06 | ||
| Enamine | EN300-1295709-2.5g |
5-bromo-6-(2-methoxyethoxy)pyridin-3-amine |
1198319-47-9 | 2.5g |
$1454.0 | 2023-06-06 | ||
| Enamine | EN300-1295709-5.0g |
5-bromo-6-(2-methoxyethoxy)pyridin-3-amine |
1198319-47-9 | 5g |
$2152.0 | 2023-06-06 | ||
| Enamine | EN300-1295709-10.0g |
5-bromo-6-(2-methoxyethoxy)pyridin-3-amine |
1198319-47-9 | 10g |
$3191.0 | 2023-06-06 | ||
| Enamine | EN300-1295709-50mg |
5-bromo-6-(2-methoxyethoxy)pyridin-3-amine |
1198319-47-9 | 50mg |
$468.0 | 2023-09-30 | ||
| Enamine | EN300-1295709-100mg |
5-bromo-6-(2-methoxyethoxy)pyridin-3-amine |
1198319-47-9 | 100mg |
$490.0 | 2023-09-30 |
5-Bromo-6-(2-methoxyethoxy)pyridin-3-amine Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on 5-Bromo-6-(2-methoxyethoxy)pyridin-3-amine
Introduction to 5-Bromo-6-(2-methoxyethoxy)pyridin-3-amine (CAS No. 1198319-47-9)
5-Bromo-6-(2-methoxyethoxy)pyridin-3-amine, identified by its Chemical Abstracts Service (CAS) number 1198319-47-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into the six-membered ring structure. The presence of bromine and methoxyethoxy substituents introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.
The structure of 5-Bromo-6-(2-methoxyethoxy)pyridin-3-amine features a bromine atom at the 5-position of the pyridine ring, a 2-methoxyethoxy group at the 6-position, and an amine group at the 3-position. This arrangement confers distinct reactivity patterns that are exploited in synthetic chemistry for further derivatization. The bromine substituent, in particular, serves as a versatile handle for cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Stille couplings, enabling the construction of more complex molecular architectures.
In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. The amine functionality in 5-Bromo-6-(2-methoxyethoxy)pyridin-3-amine allows for further chemical modifications, including amide bond formation, urea linkage, and peptidomimetic synthesis. These modifications are crucial for tailoring drug-like properties such as solubility, bioavailability, and target specificity.
One of the most compelling aspects of 5-Bromo-6-(2-methoxyethoxy)pyridin-3-amine is its potential application in the development of small-molecule inhibitors targeting various therapeutic pathways. For instance, pyridine-based compounds have been extensively studied for their role in modulating kinases, G protein-coupled receptors (GPCRs), and ion channels. The electron-withdrawing nature of the bromine atom and the electron-donating effect of the methoxyethoxy group can fine-tune the compound's interaction with biological targets by adjusting its electronic distribution.
Recent advancements in computational chemistry have facilitated the rational design of 5-Bromo-6-(2-methoxyethoxy)pyridin-3-amine derivatives using molecular docking and virtual screening techniques. These methods allow researchers to predict binding affinities and optimize lead compounds before experimental synthesis. Such computational approaches have been instrumental in identifying novel drug candidates with improved pharmacokinetic profiles.
The synthesis of 5-Bromo-6-(2-methoxyethoxy)pyridin-3-amine typically involves multi-step organic reactions starting from commercially available pyridine precursors. Key steps include halogenation at the 5-position, nucleophilic substitution to introduce the methoxyethoxy group, and selective amination at the 3-position. The choice of reagents and reaction conditions must be carefully controlled to ensure high yield and purity.
In drug discovery pipelines, 5-Bromo-6-(2-methoxyethoxy)pyridin-3-amine serves as a versatile building block for generating libraries of compounds for high-throughput screening (HTS). Its structural features make it amenable to diversification through combinatorial chemistry platforms, enabling rapid exploration of chemical space. This has been particularly useful in identifying inhibitors of protein-protein interactions (PPIs), which are often challenging to target with traditional small molecules.
The pharmacological evaluation of 5-Bromo-6-(2-methoxyethoxy)pyridin-3-amine derivatives has revealed promising activities in preclinical models. For example, certain analogs have demonstrated efficacy in inhibiting aberrant signaling pathways associated with cancer cell proliferation and survival. Additionally, modifications to enhance metabolic stability have led to compounds with improved oral bioavailability.
Regulatory considerations play a critical role in the development and commercialization of 5-Bromo-6-(2-methoxyethoxy)pyridin-3-amine based therapeutics. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic intermediates and final products meet stringent quality standards. Furthermore, preclinical toxicology studies are essential to assess potential side effects before human trials commence.
The future direction of research involving 5-Bromo-6-(2-methoxyethoxy)pyridin-3-amine is likely to focus on expanding its applications in precision medicine. By integrating structural biology insights with medicinal chemistry innovations, researchers aim to develop targeted therapies that address specific genetic mutations or disease subtypes. Advances in biocatalysis may also streamline synthetic routes, reducing costs and environmental impact.
In conclusion,5-Bromo-6-(2-meth oxy eth oxy ) py rid ine - 3 - ami ne ( CAS No . 1198319 -47 -9) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and biological potential. Its role as a key intermediate in drug discovery underscores its importance in modern medicinal research efforts aimed at addressing unmet medical needs.
1198319-47-9 (5-Bromo-6-(2-methoxyethoxy)pyridin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)